Cas no 2228128-78-5 (4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid)

• Product Name: 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid
• CAS No: 2228128-78-5
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5879700
• PubChem ID: 165861800
• Update Time: 2025-05-19

4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid
• EN300-1999699
• 2228128-78-5
• 4-amino-4-[4-(methoxycarbonyl)thiophen-2-yl]butanoic acid

• Inchi： 1S/C10H13NO4S/c1-15-10(14)6-4-8(16-5-6)7(11)2-3-9(12)13/h4-5,7H,2-3,11H2,1H3,(H,12,13)
• InChI Key： YDXCYFCLXQOMEU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 118Ų

Additional information on 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid

Introduction to 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid (CAS No: 2228128-78-5)

4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228128-78-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both amino and ester functional groups, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structure of 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid consists of a thiophene ring substituted with an amino group at the 4-position and a butanoic acid moiety linked to the 2-position of the thiophene ring. Additionally, the butanoic acid side chain is further modified by a methoxycarbonyl (ester) group at the 4-position. This unique arrangement of functional groups imparts distinct chemical properties that may contribute to its biological efficacy. The presence of both basic and acidic functionalities in the molecule suggests potential interactions with biological targets, making it an intriguing subject for pharmacological studies.

In recent years, there has been a growing interest in thiophene-based compounds due to their reported activities in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The biological activity of 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid has been explored in several preclinical studies, where it has demonstrated promising results in modulating key biological pathways. For instance, preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of novel therapeutics. The pharmacological properties of 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid have been investigated using both in vitro and in vivo models. In vitro studies have shown that it can interact with specific protein targets, potentially leading to therapeutic effects. Furthermore, animal models have provided insights into its safety profile and pharmacokinetic behavior, suggesting that it may be suitable for further clinical development.

The synthesis of 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthetic route typically begins with the preparation of a substituted thiophene derivative, followed by functionalization at the desired positions using established organic chemistry techniques. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in research and development programs.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid with biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific enzymes or receptors, providing valuable insights into its mechanism of action. These computational approaches complement experimental data and help guide the design of more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in neurological disorders, where modulation of inflammatory pathways could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its antimicrobial properties make it a candidate for developing new strategies against drug-resistant bacteria.

In conclusion, 4-amino-4-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid (CAS No: 2228128-78-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.